Cas no 1207626-84-3 (4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1207626-84-3
• MF: C₁₄H₁₉BN₂O₂
• MW: 258.123863458633
• MDL: MFCD18382880
• CID: 3165002
• PubChem ID: 67077989
• Update Time: 2025-10-31

4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• 1207626-84-3
• SB14310
• P19261
• SCHEMBL1564823
• 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• 4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-B]py ridine
• DB-154277
• CS-0183977

• MDL： MFCD18382880
• Inchi： 1S/C14H19BN2O2/c1-9-10-6-7-16-12(10)17-8-11(9)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3,(H,16,17)
• InChI Key： SRVURRVVIQCKNO-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC3=C(C=CN3)C=2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 258.154
• Monoisotopic Mass: 258.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1A^2

Additional information on 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine

Comprehensive Overview of 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1207626-84-3)

The compound 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1207626-84-3) is a highly specialized boron-containing heterocycle that has garnered significant attention in pharmaceutical and materials science research. Its unique pyrrolopyridine core, combined with a tetramethyl dioxaborolane moiety, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic synthesis. Researchers and industry professionals frequently search for "boronic ester applications" or "pyrrolopyridine derivatives in drug discovery," reflecting its relevance in cutting-edge applications.

In recent years, the demand for boron-based building blocks like 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine has surged due to their role in developing kinase inhibitors and PET radiotracers. This aligns with trending topics such as "targeted cancer therapies" and "precision medicine," where boron's ability to modulate bioactivity is exploited. The compound's CAS No. 1207626-84-3 is often queried alongside "high-purity boron reagents" or "stable boronic acid derivatives," underscoring its importance in quality-sensitive workflows.

From a structural perspective, the tetramethyl-1,3,2-dioxaborolan-2-yl group enhances the compound's stability under ambient conditions, addressing common challenges like "boronic acid protodeboronation"—a frequent pain point in synthetic chemistry. This feature makes it a preferred choice for "air-sensitive reactions" and "late-stage functionalization" strategies, topics increasingly discussed in academic forums and patent literature.

The pyrrolo[2,3-b]pyridine scaffold, a privileged structure in medicinal chemistry, further elevates the compound's utility. Searches for "fused bicyclic heterocycles" or "nitrogen-rich pharmacophores" often lead to derivatives of this core, highlighting its role in designing GPCR modulators and enzyme inhibitors. Its methyl substitution at the 4-position offers steric and electronic tuning, a detail frequently explored in "structure-activity relationship (SAR) studies."

In materials science, CAS No. 1207626-84-3 is investigated for its potential in organic electronics, particularly in "OLED emissive layers" and "conjugated polymers." The compound's planar aromatic system and boron-mediated π-conjugation align with searches for "electron-transport materials" or "thermal stability in optoelectronics," reflecting interdisciplinary interest.

Quality control is another critical aspect, with users often seeking "HPLC/GC validation methods" for 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine. Reputable suppliers emphasize ≥98% purity and provide detailed spectral data (e.g., 1H/13C NMR, HRMS), addressing concerns like "batch-to-batch consistency"—a priority for regulatory compliance in drug development.

In summary, 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1207626-84-3) bridges diverse fields—from small-molecule therapeutics to advanced materials. Its adaptability to trending research themes ensures sustained relevance, whether in answering "how to improve Suzuki coupling yields" or exploring "new boron-doped nanomaterials."